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Compound of Interest

Compound Name:
2-(Difluoromethyl)-1,4-

difluorobenzene

CAS No.: 195886-79-4

Cat. No.: B1391521

Get Quote

CAS 195886-79-4 | 1-(Difluoromethyl)-2,5-
difluorobenzene[1]
Part 1: Executive Summary & Molecular Context
-Tetrafluorotoluene (also known as 2,5-difluorobenzal fluoride or 1-(difluoromethyl)-2,5-
difluorobenzene) is a critical fluorinated intermediate in the synthesis of agrochemicals and
pharmaceuticals.[1] Its difluoromethyl group (

) acts as a lipophilic hydrogen bond donor, often serving as a bioisostere for hydroxyl (

) or thiol (

) groups to improve metabolic stability and membrane permeability.[1]

This guide provides a rigorous framework for the structural validation of this molecule. Unlike

simple aromatics, the presence of four fluorine atoms creates complex spin-spin coupling

networks in NMR spectroscopy. Accurate analysis requires distinguishing the target from its

common precursor, 2,5-difluorobenzaldehyde (CAS 2646-90-4), and potential over-fluorinated

byproducts.[1]
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Physicochemical Profile
Property Specification

IUPAC Name 1-(difluoromethyl)-2,5-difluorobenzene

CAS Number 195886-79-4

Molecular Formula

Molecular Weight 164.10 g/mol

Physical State Colorless Liquid

Boiling Point ~130–135 °C (Estimated)

Solubility

Soluble in

, DMSO-

, Methanol

Part 2: Spectroscopic Characterization Strategy
Nuclear Magnetic Resonance (NMR) Analysis
The NMR spectrum of this molecule is defined by the Geminal Fluorine Effect.[1] The two

fluorine atoms on the benzylic carbon (

-position) couple strongly to the single proton on the same carbon, creating a diagnostic
signature.[1]

H NMR (Proton) - The "Triplet" Diagnostic
The most critical signal for validation is the benzylic proton (

).[1]

Chemical Shift (

):

.[1]
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Multiplicity: Triplet of Multiplets (

).

Coupling Constant (

): The geminal H-F coupling is massive, typically

.[1]

Validation Logic: If you see a singlet near 10 ppm, your sample contains unreacted aldehyde.

If the triplet is absent, fluorination failed.

F NMR (Fluorine) - The Structural Fingerprint
This experiment confirms the presence of the difluoromethyl group versus the aromatic ring

fluorines.[1]

Signal A (

): Doublet centered around

to

.[1] The doublet splitting arises from the single proton (

).[1]

Signal B & C (Ring Fluorines): Two distinct multiplets in the

to

range (depending on solvent).[1]

Mass Spectrometry (MS) Fragmentation
Under Electron Impact (EI) ionization:

Molecular Ion (

):
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(Base peak or strong intensity).

Loss of H (

):

(Formation of stabilized radical cation).[1]

Loss of F (

):

.[1]

Difluoromethyl Cleavage (

): Loss of

fragment yields the difluorophenyl cation (

).[1]

Infrared Spectroscopy (FT-IR)
C-F Stretches: Strong, broad bands in the

region.[1]

Absence of Carbonyl: The disappearance of the strong

stretch (approx.

) from the aldehyde precursor is the primary "quick-check" for reaction completion.

Part 3: Visualization of Analytical Logic
The following diagram illustrates the decision tree for validating the synthesis product using

spectroscopic data.
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at 6.5-7.0 ppm?
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No
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Figure 1: Step-by-step spectroscopic validation workflow for verifying the difluoromethylation of

2,5-difluorobenzaldehyde.

Part 4: Detailed Experimental Protocols
Protocol A: NMR Sample Preparation & Acquisition
Objective: To resolve the large H-F coupling constants without truncation.

Solvent Selection: Use

(Chloroform-d) as the primary solvent. DMSO-

can be used if solubility is an issue, but it may broaden the exchangeable protons (not
applicable here, but good practice).[1]

Concentration: Dissolve

of the analyte in

of solvent.

Acquisition Parameters (

H):

Spectral Width: Set to at least

(

to

) to ensure the high-frequency satellite peaks of the

triplet are captured.

Scans: 16 scans are usually sufficient due to the high sensitivity of the benzylic proton.

Relaxation Delay (

): Set to
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to allow full relaxation of the isolated benzylic proton.

Acquisition Parameters (

F):

Reference: Use internal

(

) or calibrate relative to the lock signal.

Decoupling: Acquire both proton-coupled and proton-decoupled spectra.[1] The coupled

spectrum validates the

doublet; the decoupled spectrum simplifies integration.[1]

Protocol B: Impurity Profiling (GC-MS)
Objective: Quantify conversion and identify halogen-exchange byproducts.[1]

Column: DB-5ms or equivalent (5% phenyl methyl siloxane).

Temperature Program:

Hold at

for 2 min.

Ramp

to

.

Hold 5 min.

Analysis:

Target Peak:
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-Tetrafluorotoluene (Expect RT ~ 6-8 min depending on flow).[1]

Impurity 1: 2,5-Difluorobenzaldehyde (Precursor).

Impurity 2: 2,5-Difluorobenzyl fluoride (Monofluoro intermediate, rare if using DAST).

Part 5: Safety & Handling
Warning: This compound and its synthesis reagents (e.g., DAST, Deoxo-Fluor) are hazardous.

HF Generation: The hydrolysis of the

group or unreacted fluorinating agents can release Hydrogen Fluoride (HF), which is fatal in
small doses. Always keep Calcium Gluconate gel nearby when handling fluorinating agents.

Corrosivity: Treat the neat liquid as a skin irritant and lachrymator.

Storage: Store in polypropylene (PP) or Teflon (PFA) containers if traces of free HF are

suspected. Glass can be etched over time if the sample is acidic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1391521/docs#technical-guide-spectroscopic-
analysis-of-tetrafluorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1391521/docs#technical-guide-spectroscopic-analysis-of-tetrafluorotoluene
https://www.benchchem.com/product/b1391521/docs#technical-guide-spectroscopic-analysis-of-tetrafluorotoluene
https://www.benchchem.com/product/b1391521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

